Cas no 637751-22-5 (3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 637751-22-5
• MF: C₂₂H₂₁NO₇
• MW: 411.404646635056
• CID: 5418528
• Update Time: 2025-06-09

3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [3-(2-ethoxyphenoxy)-4-oxochromen-7-yl] morpholine-4-carboxylate
• 3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

• Inchi： 1S/C22H21NO7/c1-2-27-17-5-3-4-6-18(17)30-20-14-28-19-13-15(7-8-16(19)21(20)24)29-22(25)23-9-11-26-12-10-23/h3-8,13-14H,2,9-12H2,1H3
• InChI Key： HDKBFCVLOQCMON-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2)OC=C(OC2=CC=CC=C2OCC)C3=O)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate (CAS No. 637751-22-5): An Overview of Its Structure, Properties, and Applications

3-(2-Ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate (CAS No. 637751-22-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of chromene and morpholine, two important scaffolds in the design of bioactive molecules. The unique combination of these structural elements endows the compound with a range of interesting properties and potential applications.

The molecular structure of 3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate is characterized by a chromene core, which is a six-membered ring fused to a benzene ring, and a morpholine moiety attached via an ester linkage. The chromene scaffold is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The presence of the morpholine group, a six-membered ring containing an oxygen atom and a nitrogen atom, further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate in various therapeutic areas. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate has also shown promise as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate have been extensively studied to ensure its suitability for therapeutic use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential use in human clinical trials.

The synthetic route for 3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate involves several well-established chemical transformations. The synthesis typically starts with the preparation of the chromene core through a condensation reaction between 2-hydroxyacetophenone and ethoxyphenol. Subsequent steps include the introduction of the morpholine moiety via esterification and functional group manipulation to achieve the final product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production if required.

In conclusion, 3-(2-Ethoxyphenoxy)-4-Oxo-Chromen-Morpholinocarboxylate (CAS No. 637751-22-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including antiproliferative and anti-inflammatory effects. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the development of novel therapeutic agents.